Cas no 2172145-92-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172145-92-3
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6292436
• PubChem ID: 165493482
• Update Time: 2025-05-25

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-4-carbonyl]-2-methylpyrrolidine-3-carboxylic acid
• 2172145-92-3
• EN300-1484455

• Inchi： 1S/C27H30N2O6/c1-17-18(24(30)31)10-13-29(17)25(32)27(11-14-34-15-12-27)28-26(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： OCBQHRJXTIMNNW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(C(N1CCC(C(=O)O)C1C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid

Research Briefing on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid (CAS: 2172145-92-3)

In recent years, the compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid (CAS: 2172145-92-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, a tetrahydropyran (oxane) ring, and a methylpyrrolidine carboxylic acid moiety, has shown promising potential in various therapeutic applications, particularly in peptide synthesis and drug delivery systems.

The primary focus of current research revolves around the compound's role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino groups during peptide chain elongation, while the oxane and pyrrolidine components contribute to the structural diversity and conformational stability of the resulting peptides. Recent studies have highlighted the compound's efficacy in enhancing the solubility and bioavailability of peptide-based therapeutics, addressing one of the major challenges in peptide drug development.

A groundbreaking study published in the Journal of Medicinal Chemistry (2023) demonstrated the application of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid in the synthesis of cyclic peptides with improved membrane permeability. The researchers utilized this compound to introduce constrained conformations into the peptide backbone, thereby increasing resistance to proteolytic degradation and enhancing cellular uptake. The study reported a 2.5-fold increase in bioavailability compared to traditional linear peptides, marking a significant advancement in peptide-based drug design.

Further investigations have explored the compound's potential in targeted drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into nanoparticle formulations for the selective delivery of anticancer agents to tumor tissues. The unique chemical properties of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid enable precise control over drug release kinetics, minimizing off-target effects and improving therapeutic efficacy. Preliminary in vivo studies in murine models showed a 40% reduction in tumor growth compared to conventional delivery methods.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of this compound. A 2024 publication in Organic Process Research & Development outlines an improved synthetic route that increases overall yield from 32% to 58% while reducing the number of purification steps. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Looking forward, researchers anticipate expanding the applications of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonyl-2-methylpyrrolidine-3-carboxylic acid beyond peptide therapeutics. Current preclinical studies are investigating its potential as a scaffold for small molecule drug development, particularly in targeting protein-protein interactions that are traditionally considered "undruggable." The compound's structural versatility and demonstrated biological activity position it as a valuable tool in the ongoing pursuit of innovative therapeutic strategies.